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Cat. No.: B1680402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinoxyfen is a fungicide belonging to the quinoline class of chemicals, primarily utilized for

the control of powdery mildew on various agricultural crops. Its environmental fate and mobility

are critical aspects of its overall risk assessment, determining its persistence, potential for

contamination of soil and water resources, and its impact on non-target organisms. This

technical guide provides an in-depth overview of the environmental behavior of quinoxyfen,

compiling key quantitative data, detailing experimental protocols for its assessment, and

visualizing important environmental processes.

Physicochemical Properties
The environmental transport and partitioning of quinoxyfen are governed by its fundamental

physicochemical properties. These properties are essential inputs for environmental fate

models used to predict its distribution in various environmental compartments. A summary of

these properties is presented in the table below.
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Property Value Reference

Molecular Formula C₁₅H₈Cl₂FNO [1]

Molecular Weight 308.13 g/mol [1]

Vapor Pressure 1.5 x 10⁻⁷ mm Hg at 25°C [2]

Henry's Law Constant 9.6 x 10⁻⁹ atm-m³/mol [2]

Water Solubility

0.128 mg/L (pH 5), 0.047 mg/L

(pH 7), 0.036 mg/L (pH 9) at

20°C

[2]

Octanol-Water Partition

Coefficient (log Kow)
4.66 [2]

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)

18,339 - 75,930 mL/g

(experimentally derived)
[3]

Dissociation Constant (pKa) 3.56 (weak base) [2]

Environmental Fate and Mobility
The fate of quinoxyfen in the environment is determined by a combination of transport and

transformation processes. Due to its low water solubility and high affinity for organic matter,

quinoxyfen is expected to have low mobility in soil and readily partition to sediment in aquatic

systems.[3]

Degradation in Soil
Quinoxyfen is persistent in the terrestrial environment.[3] Biodegradation is a slow process,

with reported aerobic soil metabolism half-lives ranging from 102 to over 508 days.[2][3] The

primary degradation pathway in soil is aerobic metabolism.[3]

Degradation in Aquatic Systems
In aquatic environments, quinoxyfen is considered slightly to moderately persistent, with

aerobic and anaerobic aquatic metabolism half-lives ranging from 18 to 50 days.[3] The primary

route of degradation in water is aqueous photodegradation, especially in clear, shallow waters,
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where the half-life can be less than a day.[3] Hydrolysis of quinoxyfen is pH-dependent; it is

stable at pH 7 and 9, but hydrolyzes with a half-life of 75 days at pH 4.[2] Due to its high Koc

value, quinoxyfen is expected to adsorb strongly to suspended solids and sediment.[2]

Atmospheric Fate
With a low vapor pressure, quinoxyfen is expected to exist in both the vapor and particulate

phases in the atmosphere.[2] The vapor phase is susceptible to degradation by

photochemically produced hydroxyl radicals, with an estimated atmospheric half-life of about 1

day.[2] Particulate-phase quinoxyfen is removed from the atmosphere through wet and dry

deposition.[2]

Summary of Environmental Fate Data
The following table summarizes the key quantitative data related to the environmental fate of

quinoxyfen.
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Environmental
Compartment

Process
Half-life (DT₅₀)
/ Endpoint

Conditions Reference

Soil
Aerobic

Metabolism
102 - >508 days

Laboratory

studies
[2][3]

Water

Aqueous

Photodegradatio

n

< 1 day

Clear, shallow

water, favorable

light

[3]

Aerobic Aquatic

Metabolism
18 - 50 days

Laboratory

studies
[3]

Anaerobic

Aquatic

Metabolism

18 - 50 days
Laboratory

studies
[3]

Hydrolysis 75 days pH 4 [2]

Hydrolysis Stable pH 7 and 9 [2]

Air

Atmospheric

Photolysis (vapor

phase)

~1 day Estimated [2]

Major Degradation Products
The degradation of quinoxyfen in the environment leads to the formation of several

transformation products. The major degradates identified in various studies include:

5,7-dichloro-4-hydroxyquinoline (DCHQ): A major degradate in hydrolysis and aerobic soil

metabolism studies.[4]

2-oxo-quinoxyfen: Also referred to as 3-OH quinoxyfen, it is a significant metabolite.[3][4]

These major degradates are reported to be considerably less toxic than the parent quinoxyfen
to daphnids and green algae.[3]

Experimental Protocols
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The environmental fate of quinoxyfen is assessed through a series of standardized laboratory

and field studies, primarily following the guidelines established by the Organisation for

Economic Co-operation and Development (OECD) and the U.S. Environmental Protection

Agency (EPA). Below are detailed methodologies for key experiments.

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This study aims to determine the rate and pathway of quinoxyfen degradation in soil under

both aerobic and anaerobic conditions.

Methodology:

Soil Selection: At least three different soil types with varying textures, organic carbon

content, and pH are used.

Test Substance Application: 14C-labeled quinoxyfen is applied to fresh soil samples at a

concentration equivalent to the maximum recommended field application rate.

Incubation:

Aerobic: Soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and

moisture content (e.g., 40-60% of maximum water holding capacity). A continuous stream

of carbon dioxide-free, humidified air is passed through the incubation vessels.

Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded

with deionized water, and the headspace is purged with an inert gas (e.g., nitrogen) to

create anaerobic conditions.

Sampling and Analysis: At periodic intervals, replicate soil samples are taken and extracted

with appropriate solvents. The extracts are analyzed using techniques such as High-

Performance Liquid Chromatography (HPLC) with radiometric detection to quantify the

parent compound and its transformation products. Evolved ¹⁴CO₂ is trapped to determine the

extent of mineralization.

Data Analysis: The degradation kinetics are determined by plotting the concentration of

quinoxyfen over time, and the half-life (DT₅₀) is calculated.
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Adsorption/Desorption Using a Batch Equilibrium
Method (OECD 106)
This experiment quantifies the extent to which quinoxyfen binds to soil particles, which is a

key indicator of its mobility.

Methodology:

Soil and Solution Preparation: Several soil types with a range of organic carbon content, clay

content, and pH are used. A solution of 14C-labeled quinoxyfen in 0.01 M CaCl₂ is prepared

at various concentrations.

Adsorption Phase: A known mass of soil is mixed with a known volume of the quinoxyfen
solution in a centrifuge tube. The tubes are agitated (e.g., on a shaker) for a predetermined

equilibration time (typically 24-48 hours) at a constant temperature.

Separation and Analysis: The soil suspension is centrifuged to separate the solid and liquid

phases. The concentration of quinoxyfen in the supernatant is measured by liquid

scintillation counting. The amount of quinoxyfen adsorbed to the soil is calculated by the

difference between the initial and equilibrium concentrations in the solution.

Desorption Phase: The supernatant from the adsorption phase is replaced with a fresh

pesticide-free 0.01 M CaCl₂ solution. The tubes are agitated again for the same equilibration

time.

Analysis: The concentration of quinoxyfen in the solution after the desorption step is

measured to determine the amount of desorbed substance.

Data Calculation: The soil-water distribution coefficient (Kd) and the soil organic carbon-

water partitioning coefficient (Koc) are calculated.

Hydrolysis as a Function of pH (OECD 111)
This study assesses the abiotic degradation of quinoxyfen in water at different pH levels.

Methodology:
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Buffer Solutions: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Test Substance Addition: A sterile solution of quinoxyfen is added to the buffer solutions at a

concentration below its water solubility.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or

50°C for accelerated testing).

Sampling and Analysis: Aliquots of the solutions are taken at various time intervals and

analyzed for the concentration of the parent quinoxyfen and any hydrolysis products using a

suitable analytical method like HPLC.

Data Analysis: The rate of hydrolysis and the half-life (DT₅₀) are determined for each pH.

Phototransformation of Chemicals in Water (OECD 316)
This guideline is used to determine the rate of direct photodegradation of quinoxyfen in water

upon exposure to sunlight.

Methodology:

Test Solution Preparation: A solution of quinoxyfen is prepared in sterile, buffered, air-

saturated purified water.

Irradiation: The test solution is exposed to a light source that simulates natural sunlight (e.g.,

a xenon arc lamp). Control samples are kept in the dark at the same temperature.

Sampling and Analysis: Samples are collected from both the irradiated and dark control

solutions at specific time points. The concentration of quinoxyfen and its

phototransformation products are determined by analytical methods such as HPLC or LC-

MS.

Data Analysis: The rate of phototransformation and the photolytic half-life are calculated. The

quantum yield, which is a measure of the efficiency of the photochemical process, can also

be determined.
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Caption: Simplified degradation pathway of quinoxyfen in the environment.

Experimental Workflow for Soil Adsorption/Desorption
Study (OECD 106)
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Caption: General workflow for determining soil adsorption/desorption of quinoxyfen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

